(E)-N'-((1H-indol-3-yl)methylene)-3-(5-chlorothiophen-2-yl)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 5-(5-chlorothiophen-2-yl)-N-[(E)-1H-indol-3-ylmethylideneamino]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C17H12ClN5OS/c18-16-6-5-15(25-16)13-7-14(22-21-13)17(24)23-20-9-10-8-19-12-4-2-1-3-11(10)12/h1-9,19H,(H,21,22)(H,23,24)/b20-9+
• InChI Key: OKLKRMVVRHLAJJ-AWQFTUOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C=NNC(=O)C3=NNC(=C3)C4=CC=C(S4)Cl
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CN2)/C=N/NC(=O)C3=NNC(=C3)C4=CC=C(S4)Cl
• Molecular Formula: C17H12ClN5OS
• Molecular Weight: 369.8 g/mol

Description

(E)-N'-((1H-indol-3-yl)methylene)-3-(5-chlorothiophen-2-yl)-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C17H12ClN5OS and its molecular weight is 369.83. The purity is usually 95%.
BenchChem offers high-quality (E)-N'-((1H-indol-3-yl)methylene)-3-(5-chlorothiophen-2-yl)-1H-pyrazole-5-carbohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N'-((1H-indol-3-yl)methylene)-3-(5-chlorothiophen-2-yl)-1H-pyrazole-5-carbohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

The compound and its derivatives are synthesized and characterized using a range of spectroscopic methods, including FT-IR, NMR, and X-ray crystallography. These studies provide foundational knowledge for understanding the molecular structure and physicochemical properties, essential for further applications in medicinal chemistry and material science. For example, the vibrational spectroscopic investigations and molecular docking studies on N′-diphenylmethylidene-5-methyl-1H-pyrazole-3-carbohydrazide, a compound with a similar structure, offer insights into its electronic structure, stability, and potential inhibitor activity against specific proteins (Pillai et al., 2017).

Antimicrobial and Antitumor Activities

Research on derivatives has shown significant antimicrobial and antitumor activities. These compounds have been tested against various bacterial and fungal species, with some exhibiting potent activities. The synthesis and antimicrobial evaluation of novel benzofuran derivatives highlight their potential as antimicrobial agents (Abdel‐Aziz et al., 2009). Moreover, compounds incorporating the thiophene moiety have shown promising antitumor activities against hepatocellular carcinoma cell lines, indicating their potential in cancer therapy (Gomha et al., 2016).

Antidepressant Activity

The synthesized thiophene-based pyrazolines have been evaluated for their antidepressant activities, showcasing the therapeutic potential of such compounds in treating depressive disorders. The study by Mathew, Suresh, and Anbazhagan (2014) suggests that specific derivatives can significantly reduce immobility time in animal models, pointing towards their utility in antidepressant medication development (Mathew et al., 2014).

Corrosion Inhibition

Another fascinating application area is the use of such compounds as corrosion inhibitors. The study on the corrosion protection behavior of carbohydrazide-pyrazole compounds on mild steel in acidic conditions reveals their effectiveness in preventing corrosion, highlighting potential applications in material science and engineering (Paul et al., 2020).

Mechanism of Action

Target of Action

The primary targets of STK105698 are yet to be definitively identified

Mode of Action

The mode of action of STK105698 involves its interaction with its targets, leading to changes in cellular processes . The specifics of these interactions and the resulting changes are currently under investigation.

Biochemical Pathways

It is likely that the compound interacts with multiple pathways, given its complex structure and potential for diverse interactions .

Result of Action

The molecular and cellular effects of STK105698’s action are still under investigation. Preliminary data suggest that STK105698 may have significant effects on seizure frequency and improvements in cognition and behavior in patients with Dravet syndrome .